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Compound of Interest

Compound Name: 5-Fluoro-2-(trifluoromethyl)pyridine

Cat. No.: B1331599

An In-depth Technical Guide to 5-Fluoro-2-(trifluoromethyl)pyridine

This technical guide provides comprehensive information on the chemical properties, safety
data, and handling of 5-Fluoro-2-(trifluoromethyl)pyridine, intended for researchers,
scientists, and professionals in drug development and agrochemical synthesis.

Chemical and Physical Properties

5-Fluoro-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative. Its unique properties,
imparted by the fluorine and trifluoromethyl groups, make it a valuable intermediate in the
synthesis of complex organic molecules.[1]

Table 1: Physicochemical Data for 5-Fluoro-2-(trifluoromethyl)pyridine
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Property Value Source
CAS Number 936841-73-5 [21[3][41[5]
Molecular Formula CeHsFaN [31[5][6]
Molecular Weight 165.09 g/mol [31[5]
Appearance Colorless to light yellow liquid [5]
Boiling Point 101.0 + 35.0 °C (Predicted) [5]
Density 1.371 + 0.06 g/cm? (Predicted) [5]
pKa -1.87 + 0.22 (Predicted) [5]
IUPAC Name >fluoro-2- - [3]
(trifluoromethyl)pyridine
SMILES C1=CC(=NC=C1F)C(F)(F)F [3]

Safety and Hazard Information

This compound is classified as hazardous.[3] Adherence to strict safety protocols is mandatory
when handling this substance.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source
Flammable liquid and
Hazard H226 [3]
vapor
H302 Harmful if swallowed [3]
Harmful in contact
H312 _ _ [3]
with skin
H315 Causes skin irritation [3]
Causes serious eye
H319 o [3]
irritation
H332 Harmful if inhaled [3]
May cause respirator
H335 o Y , P Y [3]
irritation
Keep away from heat,
hot surfaces, sparks,
Prevention P210 open flames and other  [7][8]
ignition sources. No
smoking.
Keep container tightl
P233 P i [71I8]
closed.
Avoid breathing
P261 dust/fume/gas/mistiva  [7][9]
pors/spray.
Wear protective
gloves/protective
P280 clothing/eye [71[9][10]
protection/face
protection.
IF INHALED: Remove
person to fresh air and
Response P304+P340 [7109][10]
keep comfortable for
breathing.
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IF IN EYES: Rinse
cautiously with water

for several minutes.

P305+P351+P338 Remove contact [7119]
lenses, if present and
easy to do. Continue
rinsing.
IF ON SKIN (or hair):
Take off immediately
P303+P361+P353 all contaminated [11]
clothing. Rinse skin
with water/shower.
Store in a well-
Storage P403+P235 ventilated place. Keep  [7]
cool.
P405 Store locked up. [7]
Dispose of
) contents/container to
Disposal P501 [7]

an approved waste

disposal plant.

Handling and Storage

Handling: Handle in a well-ventilated place, preferably under a chemical fume hood.[7][10]

Wear suitable protective clothing, including gloves and eye/face protection.[7][12] Avoid

contact with skin and eyes and prevent the formation of aerosols.[7] Use non-sparking tools

and take measures to prevent electrostatic discharge.[7][8]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[5][7][13]

Recommended storage temperature is between 2-8°C under an inert gas like nitrogen or

argon.[5] Keep away from heat and sources of ignition.[8]

First-Aid Measures

© 2025 BenchChem. All rights reserved.

4/11

Tech Support


https://www.echemi.com/sds/3-chloro-2-fluoro-5-trifluoromethylpyridine-pd1805144646.html
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/716316
https://www.echemi.com/sds/3-chloro-2-fluoro-5-trifluoromethylpyridine-pd1805144646.html
https://www.echemi.com/sds/3-chloro-2-fluoro-5-trifluoromethylpyridine-pd1805144646.html
https://www.echemi.com/sds/3-chloro-2-fluoro-5-trifluoromethylpyridine-pd1805144646.html
https://www.echemi.com/sds/3-chloro-2-fluoro-5-trifluoromethylpyridine-pd1805144646.html
https://static.cymitquimica.com/products/10/pdf/sds-F665057.pdf
https://www.echemi.com/sds/3-chloro-2-fluoro-5-trifluoromethylpyridine-pd1805144646.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H30-3-01.pdf
https://www.echemi.com/sds/3-chloro-2-fluoro-5-trifluoromethylpyridine-pd1805144646.html
https://www.echemi.com/sds/3-chloro-2-fluoro-5-trifluoromethylpyridine-pd1805144646.html
https://store.apolloscientific.co.uk/storage/msds/PC1264_msds.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB91107314.aspx
https://www.echemi.com/sds/3-chloro-2-fluoro-5-trifluoromethylpyridine-pd1805144646.html
https://www.fishersci.com/store/msds?partNumber=AAH6493703&productDescription=5-TRIFLROMETHL+PYRIDN-2-CA+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_US_CB91107314.aspx
https://store.apolloscientific.co.uk/storage/msds/PC1264_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.[7][9][13]

o Skin Contact: Immediately remove all contaminated clothing. Wash off with plenty of soap
and water for at least 15 minutes. If skin irritation persists, consult a physician.[7][13]

o Eye Contact: Rinse cautiously with water for several minutes, also under the eyelids.[7][13]
Remove contact lenses if present and easy to do. Continue rinsing and get medical
attention.[13]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a poison center or doctor if you feel unwell.[9][13]

Logical Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling 5-Fluoro-2-
(trifluoromethyl)pyridine in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.echemi.com/sds/3-chloro-2-fluoro-5-trifluoromethylpyridine-pd1805144646.html
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6493703&productDescription=5-TRIFLROMETHL+PYRIDN-2-CA+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-chloro-2-fluoro-5-trifluoromethylpyridine-pd1805144646.html
https://www.fishersci.com/store/msds?partNumber=AAH6493703&productDescription=5-TRIFLROMETHL+PYRIDN-2-CA+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-chloro-2-fluoro-5-trifluoromethylpyridine-pd1805144646.html
https://www.fishersci.com/store/msds?partNumber=AAH6493703&productDescription=5-TRIFLROMETHL+PYRIDN-2-CA+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6493703&productDescription=5-TRIFLROMETHL+PYRIDN-2-CA+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6493703&productDescription=5-TRIFLROMETHL+PYRIDN-2-CA+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1331599?utm_src=pdf-body
https://www.benchchem.com/product/b1331599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling Workflow for 5-Fluoro-2-(trifluoromethyl)pyridine
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Caption: Logical workflow for the safe handling of hazardous chemical reagents.
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Experimental Protocols

While specific experimental data for 5-Fluoro-2-(trifluoromethyl)pyridine is limited in the
public domain, protocols for closely related isomers are available and provide valuable insight.
The following is a cited synthesis protocol for the isomer 2-Fluoro-5-(trifluoromethyl)pyridine.

Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine via
Halogen Exchange

This protocol details the synthesis from 2-chloro-5-trifluoromethylpyridine.[14]
Materials:

e Potassium Fluoride (KF)

¢ N,N-dimethylacetamide

o Benzyl triethyl ammonium chloride (catalyst)

e 2-chloro-5-trifluoromethylpyridine

Procedure:

A 1-liter three-necked flask is charged with 46.20g (0.80 mol) of KF and 500 mL of N,N-
dimethylacetamide.[14]

e The mixture is heated to 125 °C and stirred for 30 minutes.[14]

e 79 (0.03 mol) of benzyl triethyl ammonium chloride and 100g (0.55 mol) of 2-chloro-5-
trifluoromethylpyridine are added to the flask.[14]

o A condenser is attached, and the reaction mixture is heated to 135 °C and stirred for 10
hours.[14]

e The reaction is monitored by gas chromatography. The reaction is stopped when the
concentration of the starting material is less than 1%.[14]
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e The product is isolated by direct distillation of the reaction solution under reduced pressure,
collecting the fraction at 40-45 °C / 11 mmHg.[14]

Yield: 87.80g of 2-fluoro-5-trifluoromethylpyridine (95.56% yield) with a purity of 98.95% (GC).
[14]
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Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]

2. 5-Fluoro-2-(trifluoromethyl)pyridine | 936841-73-5 [chemicalbook.com]

3. 5-Fluoro-2-(trifluoromethyl)pyridine | C6H3F4N | CID 26986205 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 4. 5-Fluoro-2-(trifluoromethyl)pyridine - Safety Data Sheet [chemicalbook.com]

e 5.936841-73-5 CAS MSDS (5-Fluoro-2-(trifluoromethyl)pyridine) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

e 6. 5-Fluoro-2-(trifluoromethyl)pyridine synthesis - chemicalbook [chemicalbook.com]
e 7. echemi.com [echemi.com]

8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 9. fishersci.com [fishersci.com]

» 10. static.cymitquimica.com [static.cymitquimica.com]

e 11. 2-Fluoro-5-(trifluoromethyl)pyridine 97 69045-82-5 [sigmaaldrich.com]

e 12. synquestlabs.com [synquestlabs.com]

e 13. fishersci.com [fishersci.com]

e 14. 2-Fluoro-5-trifluoromethylpyridine | 69045-82-5 [chemicalbook.com]

« To cite this document: BenchChem. [5-Fluoro-2-(trifluoromethyl)pyridine CAS number and
safety data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331599#5-fluoro-2-trifluoromethyl-pyridine-cas-
number-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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